Cas no 1072944-42-3 (N-Isopropyl 4-bromo-3-methoxybenzamide)

• Product Name: N-Isopropyl 4-bromo-3-methoxybenzamide
• CAS No: 1072944-42-3
• MF: C₁₁H₁₄BrNO₂
• MW: 272.138362407684
• MDL: MFCD11504877
• CID: 857640
• Update Time: 2025-08-05

N-Isopropyl 4-bromo-3-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-N-isopropyl-3-methoxybenzamide
• N-Isopropyl 4-bromo-3-methoxybenzamide
• 4-bromo-3-methoxy-N-propan-2-ylbenzamide

• MDL： MFCD11504877
• Inchi： 1S/C11H14BrNO2/c1-7(2)13-11(14)8-4-5-9(12)10(6-8)15-3/h4-7H,1-3H3,(H,13,14)
• InChI Key： QANYVTOYDPYJBT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1OC)C(NC(C)C)=O

Computed Properties

• Exact Mass: 271.02100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4

Experimental Properties

• Density: 1.338±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.84 g/l) (25 º C),
• PSA: 38.33000
• LogP: 2.98680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N-Isopropyl 4-bromo-3-methoxybenzamide

N-Isopropyl 4-bromo-3-methoxybenzamide (CAS No. 1072944-42-3): A Comprehensive Overview

N-Isopropyl 4-bromo-3-methoxybenzamide, identified by its CAS number 1072944-42-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the class of benzamide derivatives, characterized by its unique structural and functional properties. The presence of both bromine and methoxy substituents on the benzene ring, combined with the N-isopropyl amide group, endows it with distinct reactivity and potential applications in medicinal chemistry.

The benzamide moiety is a well-documented pharmacophore in drug discovery, often contributing to the binding affinity and specificity of bioactive molecules. In particular, 4-bromo-3-methoxybenzamide has been explored for its role in modulating various biological pathways. The bromine atom at the para position relative to the methoxy group enhances electrophilicity, making this scaffold a valuable intermediate in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required for the development of novel therapeutic agents.

Recent advancements in synthetic methodologies have highlighted the utility of N-Isopropyl 4-bromo-3-methoxybenzamide in generating libraries of heterocyclic compounds. Researchers have leveraged its reactivity to develop innovative synthetic routes that facilitate the preparation of structurally diverse derivatives. Such derivatives are being screened for their potential pharmacological activity, particularly in the context of oncology and anti-inflammatory therapies. The isopropyl group at the amide nitrogen introduces steric hindrance, which can influence both solubility and metabolic stability, critical factors in drug development.

In the realm of drug discovery, benzamide derivatives have shown promise as inhibitors of enzymes involved in cancer progression. For instance, studies have demonstrated that modifications at the 4-bromo and 3-methoxy positions can fine-tune binding interactions with target proteins. The incorporation of an N-isopropyl group has been found to enhance binding affinity while maintaining favorable pharmacokinetic properties. This has spurred interest in exploring analogs of N-Isopropyl 4-bromo-3-methoxybenzamide as lead compounds for further optimization.

The structural features of this compound also make it a suitable candidate for computational modeling studies. High-throughput virtual screening techniques have been employed to identify potential hits that could modulate key signaling pathways implicated in diseases such as neurodegeneration and autoimmune disorders. The bromine substituent serves as a handle for further derivatization, allowing chemists to explore a wide range of functional groups while maintaining core structural integrity.

From a synthetic chemistry perspective, N-Isopropyl 4-bromo-3-methoxybenzamide exemplifies the importance of strategic functionalization in drug design. The combination of electronic and steric effects provided by bromine and methoxy groups, coupled with the amide functionality, creates a versatile scaffold that can be modified to address specific biological targets. Advances in catalytic systems have further streamlined the synthesis of such compounds, enabling rapid access to structurally diverse libraries for screening purposes.

The pharmaceutical industry continues to invest heavily in exploring novel heterocyclic compounds due to their vast potential as therapeutic agents. Benzamides remain a cornerstone of this effort, with modifications aimed at enhancing potency, selectivity, and bioavailability. The unique properties of N-Isopropyl 4-bromo-3-methoxybenzamide position it as a valuable building block for future drug candidates. Its amenability to further functionalization ensures that it will remain a topic of interest for medicinal chemists worldwide.

In conclusion, N-Isopropyl 4-bromo-3-methoxybenzamide (CAS No. 1072944-42-3) represents a significant advancement in pharmaceutical chemistry. Its structural features and reactivity make it an ideal candidate for developing new therapeutic agents targeting various diseases. As research progresses, this compound is expected to contribute further to our understanding of drug design principles and inspire new synthetic strategies for future generations of medicines.